1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide

• IUPAC Name: 1-(2,5-difluorophenyl)-N-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethyl]methanesulfonamide
• InChI: InChI=1S/C17H17F2N3O2S2/c1-22-10-13(9-20-22)17-5-3-15(25-17)6-7-21-26(23,24)11-12-8-14(18)2-4-16(12)19/h2-5,8-10,21H,6-7,11H2,1H3
• InChI Key: ZTPQOBFDJQQTHF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC=C(S2)CCNS(=O)(=O)CC3=C(C=CC(=C3)F)F
• Molecular Formula: C17H17F2N3O2S2
• Molecular Weight: 397.5 g/mol
• CAS No.: 2640889-11-6

Description

1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide is a sulfonamide derivative characterized by a methanesulfonamide core linked to a 2,5-difluorophenyl group and a thiophene-ethyl-pyrazole moiety. The compound’s structure integrates fluorinated aromatic systems, a sulfonamide functional group, and heterocyclic components (thiophene and pyrazole), which are common in bioactive molecules.

Biological Activity

The compound 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide is a novel sulfonamide derivative that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and therapeutic applications based on recent studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{18}F_2N_3O_2S$, with a molecular weight of approximately 367.41 g/mol. The compound features a difluorophenyl group, a pyrazole moiety, and a thiophene ring, which contribute to its unique biological properties.

Antitumor Activity

Recent studies have indicated that pyrazole derivatives exhibit significant antitumor activity. Specifically, compounds with structural similarities to the target compound have demonstrated inhibitory effects against various cancer cell lines, including breast cancer (MCF-7 and MDA-MB-231) and melanoma cells. The mechanism often involves the inhibition of key signaling pathways such as BRAF(V600E) and EGFR .

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	5.4	Inhibition of estrogen receptor signaling
MDA-MB-231	3.2	Induction of apoptosis
Melanoma	4.8	Inhibition of BRAF signaling

Anti-inflammatory Effects

The compound has also been studied for its anti-inflammatory properties. It has been shown to reduce pro-inflammatory cytokine production in vitro, suggesting potential use in treating inflammatory diseases. Compounds with similar structures have exhibited effective inhibition of COX enzymes, leading to reduced inflammation .

Antimicrobial Activity

Preliminary investigations into the antimicrobial properties of this class of compounds reveal activity against various bacterial strains. The presence of the pyrazole and thiophene rings is believed to enhance membrane permeability, allowing better interaction with microbial targets .

Case Studies

• Breast Cancer Study : A study evaluated the cytotoxic effects of several pyrazole derivatives on breast cancer cell lines. The compound exhibited a significant reduction in cell viability when combined with doxorubicin, indicating a potential synergistic effect that warrants further investigation .
• Anti-inflammatory Research : In a rat model of arthritis, compounds similar to the target showed significant reductions in paw swelling and joint inflammation when administered at low doses, highlighting their potential as safer alternatives to traditional NSAIDs .

The biological activity of 1-(2,5-difluorophenyl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}methanesulfonamide can be attributed to several mechanisms:

• Inhibition of Kinases : Similar compounds have been shown to inhibit kinases involved in tumor progression and inflammation.
• Apoptosis Induction : Evidence suggests that these compounds can trigger apoptotic pathways in cancer cells.
• Cytokine Modulation : They may modulate immune responses by influencing cytokine production.

Comparison with Similar Compounds

Structural Analogues with Sulfonamide and Fluorinated Aromatic Systems

Flumetsulam (N-(2,6-difluorophenyl)-5-methyl(1,2,4)triazolo(1,5-a)pyrimidine-2-sulfonamide)

• Structure : Features a triazolopyrimidine ring system substituted with a sulfonamide and 2,6-difluorophenyl group.
• Activity : Used as a herbicide, targeting acetolactate synthase (ALS) enzymes in plants .

Diclosulam (N-(2,6-dichlorophenyl)-5-ethoxy-7-fluoro[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonamide)

• Structure : Contains a chlorophenyl group and a triazolopyrimidine-sulfonamide scaffold.
• Key Differences : The chlorine substituents and ethoxy group enhance lipophilicity, which may improve soil persistence compared to fluorine-substituted analogues.
• Activity : Broad-spectrum herbicide targeting ALS enzymes .

Triazole-Thione Derivatives (Compounds [7–9] from )

• Structure : 5-(4-(4-X-phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-2H-1,2,4-triazole-3(4H)-thiones.
• Key Differences : These compounds lack the thiophene-ethyl-pyrazole chain but include a triazole-thione tautomeric system. IR and NMR data confirm the thione form dominates, with νC=S bands at 1247–1255 cm⁻¹ and absence of νS-H vibrations .
• Synthesis : Derived from hydrazinecarbothioamides via cyclization, contrasting with the target compound’s likely multi-step coupling of thiophene and pyrazole units .

Functional Group and Substituent Analysis

Compound	Core Structure	Fluorinated Aromatic Group	Heterocyclic System	Key Functional Groups	Potential Applications
Target Compound	Methanesulfonamide	2,5-difluorophenyl	Thiophene-pyrazole	Sulfonamide, pyrazole	Agrochemical (inferred)
Flumetsulam	Triazolopyrimidine-sulfonamide	2,6-difluorophenyl	Triazolopyrimidine	Sulfonamide, triazole	Herbicide (ALS inhibitor)
Diclosulam	Triazolopyrimidine-sulfonamide	2,6-dichlorophenyl	Triazolopyrimidine	Sulfonamide, chloro	Herbicide (ALS inhibitor)
Triazole-Thiones	Triazole-thione	2,4-difluorophenyl	1,2,4-triazole	Sulfonyl, thione	Not specified

Key Observations :

• Solubility and Bioavailability : The ethyl linker in the target compound could increase flexibility and solubility relative to rigid triazole derivatives.